![molecular formula C15H15N3O3 B598217 Ethyl 1,8-dimethyl-4-oxo-4,5-dihydroimidazo[1,2-a]quinoxaline-2-carboxylate CAS No. 164329-39-9](/img/structure/B598217.png)
Ethyl 1,8-dimethyl-4-oxo-4,5-dihydroimidazo[1,2-a]quinoxaline-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1,8-dimethyl-4-oxo-4,5-dihydroimidazo[1,2-a]quinoxaline-2-carboxylate is a chemical compound with the CAS Number: 164329-39-9 . It has a molecular weight of 285.3 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H15N3O3/c1-4-21-15(20)12-9(3)18-11-7-8(2)5-6-10(11)16-14(19)13(18)17-12/h5-7H,4H2,1-3H3,(H,16,19) . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . The storage temperature for this compound is between 28 C .Scientific Research Applications
Selective AMPA Receptor Antagonists: A study on 4,5-dihydro-4-oxo-1,2,4-triazolo[1,5-a]quinoxaline-2-carboxylates (TQXs), which are structurally similar to Ethyl 1,8-dimethyl-4-oxo-4,5-dihydroimidazo[1,2-a]quinoxaline-2-carboxylate, found that certain derivatives were potent and selective antagonists for the AMPA receptor, relevant in neurological research (Catarzi et al., 2004).
Synthesis of Quinoline Derivatives: Research on the synthesis of ethyl 1,4-dihydro-4-oxo-3-quinolinecarboxylate, a compound with structural similarities, highlighted its importance in drug compounds (Bunce et al., 2011).
Novel Dispiro Compounds: A study involving the synthesis of dispiro compounds using a similar ethyl carboxylate structure demonstrated the potential for creating novel chemical entities with diverse applications (Ren et al., 2018).
Reaction with Diaminobenzene: Research on ethyl 4H-pyran-4-one-2-carboxylate's reaction with 1,2-diaminobenzene, forming compounds related to this compound, highlighted potential pathways for synthesizing new chemical structures (Markees, 1990).
Anticancer Quinoxaline Derivatives: A study synthesized ethyl 4-substituted-3-oxo-quinoxaline-2-carboxylates and tested their anticancer activity, demonstrating the therapeutic potential of such compounds (Ahmed et al., 2020).
Synthesis of Benzo[b][1,6]naphthyridines: A study on the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines, which are structurally related, showed potent cytotoxic properties, relevant for cancer research (Deady et al., 2003).
Safety and Hazards
properties
IUPAC Name |
ethyl 1,8-dimethyl-4-oxo-5H-imidazo[1,2-a]quinoxaline-2-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O3/c1-4-21-15(20)12-9(3)18-11-7-8(2)5-6-10(11)16-14(19)13(18)17-12/h5-7H,4H2,1-3H3,(H,16,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVPLEJDDLMHQKI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N2C3=C(C=CC(=C3)C)NC(=O)C2=N1)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.